![molecular formula C5H6O5 B1228688 2-Methyl-3-oxosuccinic acid](/img/structure/B1228688.png)
2-Methyl-3-oxosuccinic acid
Overview
Description
2-methyl-3-oxosuccinic acid is an alpha,omega-dicarboxylic acid. It derives from a succinic acid. It is a conjugate acid of a 2-methyl-3-oxosuccinate(2-).
Scientific Research Applications
Asymmetric Reduction in Yeast
A study by Furuichi et al. (1987) focused on the asymmetric reduction of Diethyl 2-methyl-3-oxosuccinate in Saccharomyces fermentati. The enzyme responsible for this reduction was purified and characterized, exhibiting high enantioselectivity and stability under specific conditions. This research highlights the enzymatic potential of 2-methyl-3-oxosuccinic acid in yeast-based bioprocessing (Furuichi, Akita, Matsukura, Ōishi, & Horikoshi, 1987).
Atmospheric Chemistry and Cloud Formation
Frosch et al. (2010) investigated the thermodynamic properties of oxo-dicarboxylic acids, including oxosuccinic acid (a derivative of this compound), in the context of atmospheric chemistry. The study explored their role in cloud condensation and their physical properties such as vapor pressure and density. This research contributes to understanding the atmospheric interactions of compounds related to this compound (Frosch, Zardini, Platt, Muller, Reinnig, Hoffmann, & Bilde, 2010).
Synthesis of Organic Compounds
Attanasi et al. (2004) described the synthesis of new organic compounds, including 2-oxofuro[2,3-b]pyrroles, using reactions involving this compound. This study highlights the chemical versatility and the role of this compound in synthesizing novel organic structures, demonstrating its utility in organic chemistry (Attanasi, De Crescentini, Favi, Filippone, Mantellini, & Santeusanio, 2004).
properties
IUPAC Name |
2-methyl-3-oxobutanedioic acid | |
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InChI |
InChI=1S/C5H6O5/c1-2(4(7)8)3(6)5(9)10/h2H,1H3,(H,7,8)(H,9,10) | |
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InChI Key |
CXJNNMFPXAHDPF-UHFFFAOYSA-N | |
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Canonical SMILES |
CC(C(=O)C(=O)O)C(=O)O | |
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Molecular Formula |
C5H6O5 | |
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DSSTOX Substance ID |
DTXSID601306805 | |
Record name | 2-Methyl-3-oxobutanedioic acid | |
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Molecular Weight |
146.10 g/mol | |
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CAS RN |
642-93-3 | |
Record name | 2-Methyl-3-oxobutanedioic acid | |
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Record name | 2-Methyl-3-oxobutanedioic acid | |
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